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Introduction

High-Impact Polystyrene (HIPS) is a versatile and widely used thermoplastic polymer,
renowned for its toughness and impact resistance, properties imparted by the dispersion of a
rubbery phase within a polystyrene matrix. The synthesis of HIPS is a complex graft
copolymerization process where styrene monomer is polymerized in the presence of a
dissolved rubber, typically polybutadiene (PB). A critical aspect of HIPS synthesis is the precise
control of the polystyrene matrix's molecular weight and molecular weight distribution. This
control is essential for achieving the desired balance of mechanical properties, such as impact
strength and tensile strength, as well as processability, including melt flow index (MFI).

Tert-dodecylmercaptan (TDM), a branched alkyl mercaptan, is a highly effective chain
transfer agent (CTA) employed in the free-radical polymerization of vinyl monomers, including
styrene.[1][2] In the context of HIPS synthesis, TDM plays a crucial role in regulating the
molecular weight of the growing polystyrene chains.[1] By introducing TDM into the
polymerization system, the degree of branching in the polymer chains can be reduced, leading
to a more uniform molecular weight distribution.[3] This document provides detailed application
notes, experimental protocols, and data on the use of tert-dodecylmercaptan in the synthesis
of High-Impact Polystyrene.
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Mechanism of Action: Chain Transfer

During free-radical polymerization, a growing polymer chain (P¢) can react with a molecule of
tert-dodecylmercaptan (R-SH). The hydrogen atom from the thiol group of TDM is abstracted
by the polymer radical, terminating the growth of that particular polymer chain (P-H). This
reaction simultaneously generates a new thiyl radical (R-Se). This new radical can then initiate
the polymerization of another styrene monomer, starting the growth of a new polymer chain.
The overall effect is the termination of one growing chain and the initiation of another, leading
to a lower average molecular weight of the resulting polystyrene. The efficiency of this process
allows for fine control over the polymer's final properties.[4][5]

Experimental Protocols
Materials

e Styrene monomer (inhibitor removed)

Polybutadiene (PB) rubber

Tert-dodecylmercaptan (TDM)

Initiator (e.g., 2,2'-azobisisobutyronitrile - AIBN, or benzoyl peroxide - BPO)

Ethylbenzene (solvent, optional)

Antioxidant

Protocol 1: Bulk Polymerization for HIPS Synthesis

This protocol describes a typical two-stage bulk polymerization process for synthesizing HIPS,
incorporating tert-dodecylmercaptan for molecular weight control.

Stage 1: Prepolymerization and Phase Inversion

o Dissolution: In a stirred reactor, dissolve 5-10% (w/w) of polybutadiene rubber in styrene
monomer. This process may be facilitated by gentle heating (e.g., 60-70°C) and continuous
agitation for several hours until a homogeneous solution is obtained.[4]
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o Addition of Reagents: To the rubber solution, add the desired amount of initiator (e.g., 0.05-
0.2% w/w based on styrene) and tert-dodecylmercaptan. The concentration of TDM will
typically range from 0.05% to 0.5% (w/w) based on styrene, depending on the target
molecular weight.

e Prepolymerization: Heat the mixture to the desired reaction temperature (e.g., 80-130°C)
under a nitrogen atmosphere with continuous stirring.[1] The polymerization is allowed to
proceed until phase inversion occurs. This is the point where polystyrene becomes the
continuous phase and the polybutadiene-graft-polystyrene copolymer forms dispersed
rubber particles. Phase inversion typically occurs at a monomer conversion of 20-30%.

e Monitoring Phase Inversion: The point of phase inversion can be identified by a significant
increase in the viscosity of the reaction mixture.

Stage 2: Finishing

e Suspension (Optional): The viscous prepolymer can be suspended in water with a
suspending agent and the polymerization continued to completion.

» Bulk Finishing: Alternatively, the temperature of the reactor can be gradually increased (e.g.,
up to 180-200°C) to drive the polymerization to high conversion (>98%).[4]

» Devolatilization: The final polymer is then devolatilized under vacuum to remove any
unreacted styrene monomer and solvent.

e Product Isolation: The resulting HIPS polymer is cooled and can be pelletized for further
processing and characterization.

Protocol 2: Determination of Grafting Degree

The grafting degree is a critical parameter in HIPS, representing the amount of polystyrene
chemically grafted onto the polybutadiene backbone.

o Sample Preparation: Dissolve a known amount of HIPS in a suitable solvent (e.g., toluene).

o Separation of Free Polystyrene: Add a non-solvent for polystyrene that is a solvent for
polybutadiene (e.g., acetone or methyl ethyl ketone) to precipitate the grafted rubber
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particles and free polystyrene.

o Centrifugation: Separate the precipitated polymer from the solvent containing the ungrafted
polybutadiene by centrifugation.

o Extraction: The precipitate is then subjected to selective solvent extraction. For example,
extract the free polystyrene using a solvent in which the graft copolymer is insoluble (e.g.,
acetone).

o Gravimetric Analysis: The weight of the dried, extracted graft copolymer is measured. The
grafting degree can be calculated as the percentage increase in the weight of the initial
polybutadiene.

Data Presentation

The concentration of tert-dodecylmercaptan has a significant impact on the molecular weight
of the polystyrene matrix and, consequently, on the final properties of the HIPS. The following
tables summarize the expected trends based on data from styrene polymerization and
established principles of polymer science.

Table 1: Effect of Tert-Dodecylmercaptan (TDM) Concentration on Polystyrene Molecular
Weight

TDM Concentration Number-Average Weight-Average Polydispersity
(wt% relative to Molecular Weight Molecular Weight Index (PDI =
Styrene) (Mn) ( g/mol) (Mw) ( g/mol ) Mw/Mn)

0.00 ~250,000 ~500,000 ~2.0

0.05 ~180,000 ~360,000 ~2.0

0.10 ~120,000 ~240,000 ~2.0

0.20 ~70,000 ~140,000 ~2.0

0.40 ~40,000 ~80,000 ~2.0

Note: The data presented are representative values for styrene polymerization and may vary
depending on the specific reaction conditions such as temperature, initiator concentration, and
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the presence of polybutadiene.

Table 2: Influence of TDM on Key HIPS Properties

Property

Effect of Increasing TDM
Concentration

Rationale

Impact Strength (I1zod)

Decreases

Lower molecular weight of the
polystyrene matrix can lead to
reduced entanglement and
energy absorption capacity,
although the effect is complex
and also depends on rubber

phase morphology.

Melt Flow Index (MFI)

Increases

Lower molecular weight
polymers have lower viscosity,
leading to easier flow at a
given temperature and

pressure.[6]

Tensile Strength

Decreases

Shorter polymer chains
generally result in lower tensile
strength.[6]

Grafting Degree

May slightly decrease

The chain transfer reaction
competes with the grafting
reaction (addition of a growing
polystyrene chain to the

polybutadiene backbone).
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Caption: Workflow for HIPS synthesis using tert-dodecylmercaptan.
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Caption: Mechanism of chain transfer with tert-dodecylmercaptan.
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Caption: Relationship between TDM concentration and HIPS properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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